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Abstract

Aluminum lactate (CAS: 18917-91-4), the aluminum salt of lactic acid, is a compound with a
range of applications spanning from cosmetics and textiles to potential roles in biomedical
research. This technical guide provides an in-depth overview of its chemical and physical
properties, synthesis methodologies, and biological activities, with a particular focus on its
toxicological profile and potential implications for drug development. While its use as a topical
astringent and antiseptic is established, research into its cellular effects, particularly concerning
neurotoxicity, highlights the need for a thorough understanding of its mechanisms of action.
This document synthesizes available data to offer a comprehensive resource for professionals
working with this compound.

Chemical and Physical Properties

Aluminum lactate is a white, odorless, crystalline powder. It is soluble in water and has a
slightly sour and astringent taste.[1] A summary of its key physical and chemical properties is
presented in Table 1.

Table 1: Physical and Chemical Properties of Aluminum Lactate
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Property Value Reference(s)
CAS Number 18917-91-4 [1]
Molecular Formula CoH15AI09 [1]
Molecular Weight 294.19 g/mol [1]
Appearance White crystalline powder [1]
Odor Odorless or slightly 2]

characteristic

Solubility in Water

Soluble (> 100 g/L)

[3]4]

pH (1% solution)

Approximately 3.0 - 4.0

[1](2]

Melting Point

>300 °C

Synthesis of Aluminum Lactate

Several methods for the synthesis of aluminum lactate have been reported. A common

industrial method involves the direct reaction of metallic aluminum with lactic acid in the

presence of a mineral acid catalyst.

Experimental Protocol: Synthesis from Metallic
Aluminum and Lactic Acid

This protocol is based on the methodology described in Japanese Patent JPS6160631A.

Materials:

Lactic acid

Deionized water

Metallic aluminum (powder or small granules)

Reaction vessel with a stirrer and heating capabilities

Mineral acid catalyst (e.qg., sulfuric acid, hydrochloric acid, or nitric acid)

© 2025 BenchChem. All rights reserved.

2/11

Tech Support


https://pubchem.ncbi.nlm.nih.gov/patent/US9375471
https://pubchem.ncbi.nlm.nih.gov/patent/US9375471
https://pubchem.ncbi.nlm.nih.gov/patent/US9375471
https://pubchem.ncbi.nlm.nih.gov/patent/US9375471
https://pubmed.ncbi.nlm.nih.gov/20132798/
https://pubmed.ncbi.nlm.nih.gov/7715850/
https://patents.google.com/patent/EP2788023B1/en
https://pubchem.ncbi.nlm.nih.gov/patent/US9375471
https://pubmed.ncbi.nlm.nih.gov/20132798/
https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://www.benchchem.com/product/b044824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

« Filtration apparatus
e Drying oven
Procedure:

o Reaction Setup: In a suitable reaction vessel, combine metallic aluminum and lactic acid. A
typical molar ratio is approximately 1 mole of aluminum to 3 moles of lactic acid.

o Catalyst Addition: Add a catalytic amount of a mineral acid (e.g., sulfuric acid).

» Reaction Conditions: Heat the mixture to 100-105 °C with continuous stirring. The reaction
time will vary depending on the scale and specific conditions but is generally carried out until
the aluminum has completely reacted.

e Product Isolation: The resulting product will be an aqueous solution of aluminum lactate,
which may contain some precipitate.

 Purification:
o If necessary, concentrate the solution by evaporating a portion of the water.
o Cool the solution to induce further precipitation of aluminum lactate.

o Filter the precipitated aluminum lactate from the mother liquor. The catalyst will remain in
the filtrate.

e Drying: Dry the isolated aluminum lactate powder in a drying oven at an appropriate
temperature to remove residual water.

Logical Workflow for Aluminum Lactate Synthesis
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Workflow for Aluminum Lactate Synthesis
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Caption: Workflow for the synthesis of aluminum lactate.
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Biological Activity and Toxicology

The biological effects of aluminum lactate are of significant interest, particularly its neurotoxic
potential. The lactate moiety can influence the bioavailability and cellular uptake of aluminum.

Acute and Systemic Toxicity

Aluminum lactate exhibits moderate acute oral toxicity.

Table 2: Toxicological Data for Aluminum Lactate

Parameter Species Route Value Reference(s)
LDso Rat Oral > 2000 mg/kg [5]
TDLo Mouse Oral 6,270 mg/kg [2]
Embryo/Neuroto 100, 200, 300

o Rat Oral [2]
xicity mg/kg

Effects on the Nervous System

» Neuroblastoma Cell Studies: Research on murine neuroblastoma cells has shown that
aluminum lactate, at concentrations below 5 mM, can inhibit protein and DNA synthesis, as
evidenced by a decrease in the incorporation of #C-leucine and 3H-thymidine, respectively.
[3][6] These effects are accompanied by morphological changes, including the extension of
neurites and alterations in the staining of neurofilaments.[3][6] These findings suggest that
aluminum lactate has both cytostatic and neuritogenic properties.[3][6]

» Blood-Brain Barrier (BBB) Permeability: Studies in rats have investigated the effect of
aluminum lactate on the permeability of the blood-brain barrier. One study found that, unlike
other aluminum compounds, aluminum lactate did not significantly increase the
permeability of the BBB to [**C]sucrose. However, another study indicated that
intraperitoneal injection of aluminum lactate did lead to a reversible increase in BBB
permeability to [**C]sucrose at 2 and 4 hours post-injection, with permeability returning to
normal by 24 hours. Chronic exposure in mice to aluminum lactate in drinking water did not
appear to significantly affect the barrier function of the cerebral cortex microvessels.
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Experimental Protocols (Conceptual Overview)

Due to the unavailability of full-text articles, detailed, replicable protocols for the following

experiments cannot be provided. However, a conceptual overview of the methodologies is

presented.

o Protein and DNA Synthesis Assay in Neuroblastoma Cells:

Cell Culture: Murine neuroblastoma cells are cultured in a suitable medium.

Treatment: Cells are exposed to varying concentrations of aluminum lactate (e.g., <5
mM) for a defined period.

Radiolabeling: 1*C-leucine (for protein synthesis) or 3H-thymidine (for DNA synthesis) is
added to the culture medium.

Incorporation: After an incubation period, the cells are harvested, and the amount of
incorporated radiolabel into proteins or DNA is measured using a scintillation counter.

Analysis: The results are expressed as a percentage of the control (untreated cells).

» Blood-Brain Barrier Permeability Study in Rats:

[¢]

Animal Model: Male rats are used as the animal model.
Administration: Aluminum lactate is administered, typically via intraperitoneal injection.

Tracer Injection: A tracer molecule, such as [**C]sucrose, is injected intravenously at a
specific time point after aluminum lactate administration.

Sample Collection: After a set circulation time, blood and brain tissue samples are
collected.

Analysis: The radioactivity in the plasma and brain homogenates is measured. The brain-
to-plasma radioactivity ratio is calculated to determine the permeability of the BBB.

Experimental Workflow for Neurotoxicity Assessment
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Workflow for In Vitro Neurotoxicity Assessment
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Caption: Conceptual workflow for in vitro neurotoxicity studies.

Potential Sighaling Pathways
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While specific signaling pathways for aluminum lactate are not well-elucidated, the observed
effects of aluminum on neuronal cells suggest potential interactions with key cellular processes.
Aluminum has been shown to affect the phosphorylation of neurofilament subunits, which can
lead to their aggregation. This suggests an interference with kinase and/or phosphatase
activities that regulate the cytoskeleton.

The lactate component itself can act as a signaling molecule, although it is important to note
that the following pathways are associated with lactate in general and have not been directly
confirmed for aluminum lactate. Lactate can influence inflammatory responses and cellular
metabolism through pathways involving hypoxia-inducible factor-1 alpha (HIF-1a) and mTOR.

Potential Aluminum-Induced Neurofilament Disruption Pathway
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Hypothesized Aluminum-Induced Neurofilament Disruption
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Caption: Hypothesized pathway of aluminum-induced neurotoxicity.

Applications in Drug Development and Research

The applications of aluminum lactate in drug development are still largely exploratory.
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o Topical Formulations: Due to its astringent and antiseptic properties, it is used in some
topical preparations for skin conditions.

e Vaccine Adjuvants: While aluminum salts like aluminum hydroxide and aluminum phosphate
are common vaccine adjuvants, the specific use of aluminum lactate in this capacity is not
well-documented in publicly available literature. The general mechanism of aluminum
adjuvants involves creating a "depot" effect at the injection site, which allows for a slow
release of the antigen and enhances the immune response.

e Research Tool: Aluminum lactate serves as a water-soluble source of aluminum for in vitro
and in vivo studies investigating the biological effects and toxicity of aluminum.

Conclusion

Aluminum lactate (CAS: 18917-91-4) is a compound with well-defined chemical and physical
properties. While it has established uses in various industries, its biological activities,
particularly its effects on the nervous system, warrant careful consideration for researchers and
drug development professionals. The available data indicates a potential for neurotoxicity,
including the inhibition of essential cellular processes like protein and DNA synthesis, and the
disruption of the neuronal cytoskeleton. Further research is needed to fully elucidate the
specific signaling pathways involved and to explore its potential applications and limitations in
drug formulation and delivery. The synthesis of aluminum lactate is achievable through
established chemical methods, providing a basis for its availability for research and
development purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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